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Compound of Interest

Compound Name: Cupiric citrate

Cat. No.: B077223

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of cupric
citrate, with a focus on its hydrated forms. While the existence of a definitive pentahydrate
crystal structure remains elusive in publicly available crystallographic databases, this document
summarizes the available data on related hydrated species, outlines synthetic protocols, and
presents the structural information critical for research and development in pharmaceuticals
and materials science.

Introduction

Cupric citrate, the salt of copper(ll) and citric acid, is a compound of interest due to the
versatile coordination chemistry of the citrate ligand and the biological and chemical properties
of copper. The hydration state of cupric citrate significantly influences its crystal structure and,
consequently, its physical and chemical characteristics. While various hydrated forms have
been reported, including a monohydrate and a dihydrate whose crystal structures have been
determined, detailed crystallographic data for a pentahydrate are not currently available in the
refereed scientific literature. This guide will present the known structural data for the most
closely related, well-characterized hydrated forms and provide a detailed synthesis protocol
that has been reported to yield a pentahydrated form.

Synthesis of Cupric Citrate Pentahydrate
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A common method for the synthesis of what has been described as copper(ll) citrate-5-water
involves the reaction of a copper(ll) salt with a citrate salt in an aqueous solution.[1]

Experimental Protocol: Synthesis from Copper(ll)
Sulfate and Trisodium Citrate[1]

Materials:

o Copper(ll) sulfate pentahydrate (CuSQOa4-5H20)
o Trisodium citrate dihydrate (NasCesHs07:2H20)
o Deionized water

Procedure:

e Solution A Preparation: Dissolve 3.75 g (0.015 mol) of copper(ll) sulfate pentahydrate in a
minimal amount of deionized water in a 100 cm? conical flask. Swirl the flask to ensure
complete dissolution.

¢ Solution B Preparation: In a separate 100 cm? conical flask, dissolve 2.94 g (0.01 mol) of
trisodium citrate dihydrate in a minimal volume of deionized water. Agitate the solution to
facilitate dissolution.

» Precipitation: Slowly add Solution A (copper(ll) sulfate solution) to Solution B (trisodium
citrate solution) while stirring. A precipitate should form. If no immediate precipitation occurs,
the mixture can be left to stand.

« |solation and Drying: Collect the precipitate by suction filtration using a Buchner funnel and
filter paper. Wash the precipitate with a small amount of cold deionized water. The resulting
solid is then dried at room temperature.

The stoichiometry of this reaction is given by:
3CuSO0a4(aq) + 2NasCsHs07(aq) — Cusz(CeHs07)2(s) + 3Na=2S0a4(aq)

The resulting solid is reported to be the pentahydrate, Cus(CeHs07)2-5H20.[1]
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Crystallographic Data

As of the latest literature review, a complete single-crystal X-ray diffraction study providing
detailed atomic coordinates, bond lengths, and bond angles for cupric citrate pentahydrate
has not been published. However, detailed structural information is available for the dihydrate
form, which provides valuable insight into the coordination environment of the copper ions and
the citrate ligand.

Crystal Structure of Cupric Citrate Dihydrate
(Cu2CeH407:2H20)

The crystal structure of cupric citrate dihydrate has been determined by single-crystal X-ray
diffraction. The key crystallographic parameters are summarized in the table below.

Parameter Value
Chemical Formula Cu2CeH407:2H20
Crystal System Monoclinic
Space Group P2i/a

a (A) 14.477(9)
b (A) 9.718(6)

c (A) 6.890(5)
B(°) 91.27(5)
Volume (A3) 968.9

Z 4
Calculated Density (g/cm3) 2.413

Data obtained from Mastropaolo, D., Powers, D. A., Potenza, J. A., & Schugar, H. J. (1976).
Crystal structure and magnetic properties of copper citrate dihydrate, Cu2C6H407.2H20.
Inorganic Chemistry, 15(6), 1444—-1449.
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In the dihydrate structure, the copper(ll) ions are in a five-coordinate, distorted square-
pyramidal environment. The citrate anion acts as a bridging ligand, coordinating to multiple
copper centers through its carboxylate and hydroxyl groups.

Experimental Workflow for Crystal Structure
Determination

The determination of a crystal structure, such as that of a hydrated cupric citrate, follows a
well-established experimental workflow. This process is crucial for elucidating the precise three-
dimensional arrangement of atoms within the crystal lattice.

Click to download full resolution via product page

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Logical Relationship of Structural Features

The structural characteristics of cupric citrate hydrates are determined by the interplay of the
coordination preferences of the copper(ll) ion and the multidentate nature of the citrate ligand.
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Caption: Interplay of components defining the crystal structure.

Conclusion

The precise crystal structure of cupric citrate pentahydrate remains an open area for
investigation. The synthesis protocol provided offers a pathway to obtaining this material, and
its definitive structural characterization through single-crystal X-ray diffraction would be a
valuable contribution to the field. In the interim, the well-documented crystal structure of cupric
citrate dihydrate serves as a crucial reference point for understanding the coordination
chemistry and solid-state arrangement of this important compound. For drug development
professionals, a thorough understanding of the solid-state chemistry of copper-containing
compounds is essential for formulation, stability, and bioavailability studies. Further research to
elucidate the structure of the pentahydrate is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077223#crystal-structure-of-cupric-citrate-
pentahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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